Cas no 52266-19-0 ((E)-3-(Ethylamino)-1-phenylbut-2-en-1-one)

• Product Name: (E)-3-(Ethylamino)-1-phenylbut-2-en-1-one
• CAS No: 52266-19-0
• MF: C₁₂H₁₅NO
• MW: 189.253603219986
• CID: 2356007
• PubChem ID: 12486729
• Update Time: 2025-04-21

(E)-3-(Ethylamino)-1-phenylbut-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• 52266-19-0
• (E)-3-(Ethylamino)-1-phenylbut-2-en-1-one

• Inchi： 1S/C12H15NO/c1-3-13-10(2)9-12(14)11-7-5-4-6-8-11/h4-9,13H,3H2,1-2H3/b10-9+
• InChI Key： YXPNWURQUUQMPJ-MDZDMXLPSA-N
• SMILES： O=C(C1C=CC=CC=1)/C=C(\C)/NCC

Computed Properties

• Exact Mass: 189.115364102Da
• Monoisotopic Mass: 189.115364102Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 214
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 29.1Ų